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Introduction

The genus Patrinia, belonging to the Valerianaceae family, has a long history of use in
traditional medicine, particularly in Asia, for treating a variety of ailments including inflammation,
cancer, and neurodegenerative diseases.[1][2] Modern phytochemical research has identified
iridoid glycosides as one of the major classes of bioactive constituents responsible for the
therapeutic effects of Patrinia species.[3] These monoterpenoid-derived compounds exhibit a
wide spectrum of pharmacological activities, including cytotoxic, anti-inflammatory,
neuroprotective, and hypoglycemic effects.[2][3] This technical guide provides a
comprehensive overview of the biological activities of iridoid glycosides isolated from Patrinia,
with a focus on quantitative data, detailed experimental protocols, and the underlying signaling

pathways.

Quantitative Biological Activity Data

The following tables summarize the quantitative data on the cytotoxic and anti-inflammatory
activities of various iridoid glycosides isolated from Patrinia species.

Table 1: Cytotoxic Activity of Iridoid Glycosides from Patrinia
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Compound Cell Line IC50 (pM) Source
Compound 39 HL-60 1.4 [3]
Compound 43 HL-60 1.2 [3]
Comparable to
Compound 39 SMMC-7721 ) ] [3]
Cisplatin
Comparable to
Compound 39 SW480 _ _ [3]
Cisplatin
Patriscabioin A HL-60 27.6 [4]
Patriscabioin C HL-60 1.2 [4]
) o Not specified, but
Patriscabioin E HL-60 o [4]
showed activity
Compound 98 PC-3M Data available [3]
Compound 64 PC-3M Data available [3]
Compound 65 PC-3M Data available [3]
Compound 67 PC-3M Data available [3]
Compound 35 PC-3M Data available [3]
Compound 98 SGC-7901 Data available [3]
Compound 64 SGC-7901 Data available [3]
Compound 65 SGC-7901 Data available [3]
Compound 67 SGC-7901 Data available [3]
Compound 35 SGC-7901 Data available [3]

Table 2: Anti-inflammatory Activity of Iridoid Glycosides from Patrinia
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Compound Assay Cell Line IC50 (pM) Source
Isovaltrate

isovaleroyloxyhy NO Production Not specified 19.00 [5]

drin

Compound 4 (P.

NO Production BV-2 6.48 [11[2]
heterophylla)
Compound 2 (P. ]

NO Production RAW 264.7 12 [1]
heterophylla)
(+)-1a NO Production RAW 264.7 143+1.6 [1]
(-)-1b NO Production RAW 264.7 Not specified [1]
Compound 5 NO Production RAW 264.7 Not specified [1]
Compound 6 NO Production RAW 264.7 Not specified [1]
Compound 7 NO Production RAW 264.7 41.4+3.1 [1]

Experimental Protocols

This section provides detailed methodologies for key experiments used to evaluate the
biological activities of iridoid glycosides from Patrinia.

Extraction and Isolation of Iridoid Glycosides

The following is a general protocol for the extraction and isolation of iridoid glycosides from
Patrinia species.[6][7] Specific solvents and chromatographic conditions may need to be
optimized depending on the target compounds and the plant material.
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Air-dried and powdered Patrinia plant material

:

Extract with 95% ethanol at room temperature

:

@oncentrate under reduced pressurg

:

E)issolve residue in water and partition with n—butanca

:

Gubject n-butanol extract to silica gel column chromatography (Gradient: CHCIS—MeO@

:

@ollect fractions based on TLC analysia

@eparate fractions using Rp-18 column chromatography (Gradient: MeOH-HZO}
@ollect sub-fractiona

eurify sub-fractions by Sephadex LH-20 column chromatography and semi-preparative HPLQ

:

Gsolated Iridoid Glycosidea
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(Seed cells in a 96-well plate)

(Incubate for 24 hours)

@reat cells with varying concentrations of iridoid glycoside9

:

Gncubate for a specified period (e.g., 48-72 hoursD

:

(Add MTT solution to each welD

:

Gncubate for 4 hours to allow formazan crystal formatiorD

:

(Add solubilization solution (e.g., DMSO) to dissolve formazan crysta@

:

(Measure absorbance at 570 nm using a microplate readea

:

(Calculate cell viability and IC50 Value9
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[Seed RAW 264.7 macrophages in a 96-well platej

[Incubate for 24 hours)

l

Gre-treat cells with iridoid glycosides for 1 houa

i

[Stimulate cells with LPS (e.g., 1 pg/mL)j

i

[Incubate for 24 hours)

l

[Collect cell culture supernatana

i

[Mix supernatant with Griess reagena

i

Gncubate for 10-15 minutes at room temperatura

[Measure absorbance at 540 nm]

i

E]alculate NO inhibition and IC50 Valuea
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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